2-Acetamido-5-bromo-3-nitrobenzotrifluoride
Overview
Description
2-Acetamido-5-bromo-3-nitrobenzotrifluoride, also known as ABNBT, is a chemical compound that belongs to the family of benzotrifluoride derivatives. It is a yellow crystalline powder that is widely used in scientific research applications due to its unique properties.
Scientific Research Applications
Synthesis of Complex Molecules
2-Acetamido-5-bromo-3-nitrobenzotrifluoride and its derivatives serve as key intermediates in the synthesis of various complex molecules. For instance, Rathore et al. (2016) described a chemo- and regioselective intermolecular sp3 C-H and sp2 C-H coupling reaction to access unsymmetrical diaryl acetamides, which can be further elaborated into biologically important heterocycles such as benzofurans, xanthenes, and benzophenones Rathore, V., Sattar, Moh., Kumar, Raushan, & Kumar, Sangit. (2016).
Molecular Structure Investigations
Research on derivatives of 2-Acetamido-5-bromo-3-nitrobenzotrifluoride has also contributed to understanding molecular structures. For example, Rusek et al. (2001) synthesized N-(p-dimethylaminophenyl)-α-(3acetamido-4-nitrophenyl)nitrone and 3-acetamido-4-nitrobenzylpyridinium bromide, determining their crystal structures via X-ray diffraction. These studies provide insights into the geometry of carbon–nitrogen bonds and the stabilization of crystal structures through hydrogen bonding Rusek, G., Bryndal, I., Picur, B., Lis, T., & Brzostowska, I. (2001).
Pharmacological Activity Evaluations
Compounds related to 2-Acetamido-5-bromo-3-nitrobenzotrifluoride have been evaluated for their pharmacological activities. Oftadeh et al. (2013) conducted a study on the local reactivity of acetamide derivatives as anti-HIV drugs using density functional theory (DFT). Their research suggested that acetamide derivatives with bromophenyl and nitrophenyl substitutions could be potent anti-HIV drugs, highlighting the potential of these compounds in therapeutic applications Oftadeh, M., Mahani, N., & Hamadanian, M. (2013).
properties
IUPAC Name |
N-[4-bromo-2-nitro-6-(trifluoromethyl)phenyl]acetamide | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H6BrF3N2O3/c1-4(16)14-8-6(9(11,12)13)2-5(10)3-7(8)15(17)18/h2-3H,1H3,(H,14,16) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BBTWQPVLHGAKHG-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)NC1=C(C=C(C=C1[N+](=O)[O-])Br)C(F)(F)F | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H6BrF3N2O3 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
327.05 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-Acetamido-5-bromo-3-nitrobenzotrifluoride |
Synthesis routes and methods
Procedure details
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.